Cas no 2171214-19-8 ((2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid
• CAS No: 2171214-19-8
• MF: C₂₅H₂₁FN₂O₆
• MW: 464.442450284958
• CID: 6429262
• PubChem ID: 165545126
• Update Time: 2025-06-09

(2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid
• EN300-1521275
• 2171214-19-8
• (2R)-2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-fluorophenyl]formamido}-3-hydroxypropanoic acid

• Inchi： 1S/C25H21FN2O6/c26-20-11-5-10-18(23(30)27-21(12-29)24(31)32)22(20)28-25(33)34-13-19-16-8-3-1-6-14(16)15-7-2-4-9-17(15)19/h1-11,19,21,29H,12-13H2,(H,27,30)(H,28,33)(H,31,32)/t21-/m1/s1
• InChI Key： SPUFDQLAXVLDQO-OAQYLSRUSA-N
• SMILES： FC1=CC=CC(C(N[C@@H](C(=O)O)CO)=O)=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.13836456g/mol
• Monoisotopic Mass: 464.13836456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid

Introduction to (2R)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic Acid (CAS No. 2171214-19-8)

(2R-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid) is a sophisticated compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. This compound, identified by its CAS number 2171214-19-8, represents a convergence of advanced organic synthesis and medicinal chemistry, offering a promising candidate for further research and development.

The molecular structure of this compound is characterized by a complex arrangement of functional groups, including a fluoren-9-yl moiety, a methoxycarbonyl group, an amino group, and a fluorophenyl component. These elements contribute to its distinct chemical properties and reactivity, making it a valuable scaffold for designing novel bioactive molecules. The presence of a chiral center at the (2R) position further enhances its potential as a pharmacological agent, as stereochemistry plays a crucial role in the efficacy and selectivity of many drugs.

In recent years, there has been growing interest in the development of molecules that incorporate fluorene-based scaffolds due to their favorable photophysical properties and stability. The fluoren-9-yl group in this compound not only contributes to its structural complexity but also opens up possibilities for applications in areas such as luminescent probes and materials science. Additionally, the incorporation of a methoxycarbonyl group enhances the compound's solubility and bioavailability, which are critical factors in drug design.

The 3-fluorophenyl moiety is another key feature that influences the compound's biological activity. Fluorine atoms are frequently introduced into pharmaceutical compounds due to their ability to modulate metabolic pathways and improve binding affinity to biological targets. In this context, the presence of fluorine in the phenyl ring may contribute to the compound's interaction with specific enzymes or receptors, potentially leading to therapeutic effects.

The carboxylic acid and hydroxyl groups at the terminal positions of the molecule further contribute to its reactivity and functionality. These groups can participate in various chemical reactions, such as esterification or amidation, allowing for further derivatization and customization of the compound's properties. This flexibility makes it an attractive candidate for use in combinatorial chemistry libraries and high-throughput screening campaigns.

The synthesis of (2R-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid) represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of protecting groups and stereochemistry, requiring expertise in advanced reaction methodologies. The successful preparation of this compound underscores the growing capabilities in molecular construction within the pharmaceutical industry.

The potential applications of this compound are vast and span multiple therapeutic areas. Preliminary studies have suggested that it may exhibit properties relevant to anti-inflammatory, anticancer, and neuroprotective therapies. The unique combination of functional groups makes it a versatile tool for medicinal chemists seeking to develop novel drug candidates.

In conclusion, (2R-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-fluorophenylformamido}-3-hydroxypropanoic acid (CAS No. 2171214-19-8) is a structurally complex and functionally rich compound with significant potential in pharmaceutical research. Its unique features make it an attractive candidate for further exploration, offering opportunities for the development of new therapeutic agents with broad applicability.